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Compound of Interest

Compound Name:
2-Amino-3-(4-

aminophenyl)propanoic acid

Cat. No.: B556570 Get Quote

An In-depth Technical Guide to 2-Amino-3-(4-
aminophenyl)propanoic Acid
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 2-Amino-3-(4-aminophenyl)propanoic acid. It is intended for

researchers, scientists, and professionals in the field of drug development who are interested in

the synthesis, characterization, and potential applications of this non-proteinogenic amino acid

and its derivatives.

Chemical and Physical Properties
2-Amino-3-(4-aminophenyl)propanoic acid, also known as 4-amino-phenylalanine, is an

aromatic amino acid. It exists as different stereoisomers, with the L-enantiomer, 4-amino-L-

phenylalanine, being a metabolic intermediate. The compound is a solid at room temperature

and is sensitive to air.[1]
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Property Value Reference

IUPAC Name
(2S)-2-amino-3-(4-

aminophenyl)propanoic acid
[2]

Synonyms
4-Amino-L-phenylalanine, p-

amino-L-phenylalanine
[2]

CAS Number 943-80-6 (L-form) [2]

Molecular Formula C₉H₁₂N₂O₂ [2]

Molecular Weight 180.20 g/mol [2]

Physicochemical Data
Property Value Reference

Melting Point

Decomposes at 230°C (for

(2S)-2-amino-3-(4-nitrophenyl)-

propanoic acid)

[3]

Boiling Point Not available

Solubility

Soluble in water. The solubility

of amino acids is generally

influenced by pH, being lowest

at the isoelectric point and

increasing in acidic or basic

solutions. In mixed solvent

systems, solubility tends to

decrease with increasing

organic solvent concentration.

[1][4][5]

pKa 2.14 (Predicted) [1]

Appearance
Off-white to pale beige

crystalline powder
[1]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminophenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminophenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminophenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminophenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminophenylalanine
https://patents.google.com/patent/US5969179A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1722156.htm
https://digitalcommons.uri.edu/oa_diss/159/
https://pubmed.ncbi.nlm.nih.gov/5128365/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1722156.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1722156.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the general procedures for the synthesis, purification, and analysis

of 2-Amino-3-(4-aminophenyl)propanoic acid.

Synthesis
A common synthetic route to 2-Amino-3-(4-aminophenyl)propanoic acid starts from L-

phenylalanine and involves a two-step process: nitration followed by reduction.

Step 1: Nitration of L-Phenylalanine to 4-Nitro-L-phenylalanine

This procedure involves the electrophilic nitration of the phenyl ring of L-phenylalanine.

Materials:

L-phenylalanine

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ammonium Hydroxide (NH₄OH)

Ice bath

Procedure:

Prepare a mixed acid solution of concentrated nitric acid and concentrated sulfuric acid

(e.g., a 1.4:1.1 v/v ratio) and cool it to 10°C.[1]

Dissolve L-phenylalanine in concentrated sulfuric acid and cool the solution in an ice bath

to 10°C.[1]

Slowly add the mixed acid solution dropwise to the L-phenylalanine solution with constant

stirring, maintaining the temperature at 10°C.[1]

Continue stirring the reaction mixture at 10°C for approximately 2.5 hours.[1]

After the reaction is complete, carefully adjust the pH of the solution to 5 with ammonium

hydroxide to precipitate the product.[1]
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Filter the precipitate, wash with cold water, and dry to obtain 4-Nitro-L-phenylalanine.

Step 2: Reduction of 4-Nitro-L-phenylalanine to 2-Amino-3-(4-aminophenyl)propanoic acid

The nitro group of 4-Nitro-L-phenylalanine is reduced to an amino group.

Materials:

4-Nitro-L-phenylalanine

Reducing agent (e.g., Zinc powder in the presence of an acid, or catalytic hydrogenation

with Pd/C)

Solvent (e.g., Ethanol, Methanol, or an acidic aqueous solution)

Procedure (Illustrative example with Zinc):

Suspend 4-Nitro-L-phenylalanine in a suitable solvent.

Add a reducing agent, such as zinc powder, portion-wise.

The reaction is typically carried out at room temperature or with gentle heating and

monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is filtered to remove the reducing agent and any

inorganic salts.

The filtrate is concentrated under reduced pressure.

The crude product is then purified by recrystallization.

Purification
Purification of the final product is typically achieved by recrystallization. The choice of solvent

will depend on the solubility of the compound and impurities. Common solvents for

recrystallizing amino acids include water-ethanol mixtures.
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High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of 2-Amino-3-(4-aminophenyl)propanoic
acid and for separating its enantiomers.

For Purity Analysis (Reversed-Phase HPLC):

Column: C18 column.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer at a specific pH) and

an organic modifier (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where the aromatic ring absorbs (e.g., 254 nm).

For Chiral Separation:

Column: A chiral stationary phase (CSP) is required. Examples include macrocyclic

glycopeptide-based columns (e.g., Astec CHIROBIOTIC™ T) or Pirkle-type columns.

Mobile Phase: The mobile phase composition is highly dependent on the CSP used and

can range from normal-phase (e.g., hexane/ethanol mixtures with additives like

trifluoroacetic acid and an amine) to polar organic or reversed-phase conditions.

Detection: UV or Mass Spectrometry (MS).

Biological Significance and Applications
While 2-Amino-3-(4-aminophenyl)propanoic acid itself is a metabolic intermediate, its

derivatives have garnered significant attention in drug discovery.[6] Notably, derivatives of 4-

aminophenylalanine have been investigated as potent and selective inhibitors of Dipeptidyl

Peptidase-4 (DPP-4).

Role of Derivatives as DPP-4 Inhibitors
DPP-4 is a serine protease that plays a crucial role in glucose homeostasis. It inactivates

incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent

insulinotropic polypeptide (GIP).[7][8] These hormones are released in response to food intake

and stimulate insulin secretion from pancreatic β-cells and suppress glucagon secretion from α-
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cells, thereby lowering blood glucose levels.[7][8] By inhibiting DPP-4, the levels of active GLP-

1 and GIP are increased, leading to enhanced insulin secretion and improved glycemic control.

[7][8][9] This mechanism of action has led to the development of DPP-4 inhibitors as a class of

oral antidiabetic drugs for the treatment of type 2 diabetes.

DPP-4 Signaling Pathway
The following diagram illustrates the role of DPP-4 in the incretin pathway and the effect of its

inhibition.

Gut

Pancreas Liver

Food Intake

L-cells
stimulates

K-cells

stimulates

GLP-1 (active)

GIP (active)

Beta-cells Insulin Secretionincreases

Alpha-cells Glucagon Secretiondecreases Hepatic Glucose Production

Blood Glucose

increases

stimulates

inhibits

DPP-4

inactivated by

stimulates

inactivated by

GLP-1 (inactive)

GIP (inactive)

lowers

stimulates

DPP-4 Inhibitor inhibits

Click to download full resolution via product page

DPP-4 signaling pathway in glucose homeostasis.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.droracle.ai/articles/214751/what-is-the-role-of-dpp-4-dipeptidyl-peptidase-4-in
https://www.droracle.ai/articles/5748/what-is-the-function-of-dipeptidyl-peptidase-4-dpp-4
https://www.droracle.ai/articles/214751/what-is-the-role-of-dpp-4-dipeptidyl-peptidase-4-in
https://www.droracle.ai/articles/5748/what-is-the-function-of-dipeptidyl-peptidase-4-dpp-4
https://www.jove.com/science-education/v/17305/dipeptidyl-peptidase-4-inhibitors
https://www.benchchem.com/product/b556570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Amino-3-(4-aminophenyl)propanoic acid is a versatile building block in medicinal

chemistry. While its primary biological significance lies in its derivatives, particularly as

inhibitors of DPP-4 for the management of type 2 diabetes, the parent molecule itself

possesses interesting chemical properties. The synthetic and analytical protocols outlined in

this guide provide a foundation for researchers to further explore the potential of this and

related compounds in the development of novel therapeutics. Further research is warranted to

fully elucidate the spectral properties and biological activities of the unmodified amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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